Cas no 2034453-87-5 (N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide)

N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide structure
2034453-87-5 structure
Product Name:N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide
CAS No:2034453-87-5
MF:C13H19N3O2
MW:249.308862924576
CID:5552596
PubChem ID:91819392
Update Time:2025-07-23

N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • F6525-0192
    • N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]oxolane-3-carboxamide
    • N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)tetrahydrofuran-3-carboxamide
    • 2034453-87-5
    • AKOS025328525
    • N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide
    • Inchi: 1S/C13H19N3O2/c1-16-12(10-3-2-4-11(10)15-16)7-14-13(17)9-5-6-18-8-9/h9H,2-8H2,1H3,(H,14,17)
    • InChI Key: SPFCKHFZBGGFGT-UHFFFAOYSA-N
    • SMILES: O1CCC(C(NCC2=C3C(CCC3)=NN2C)=O)C1

Computed Properties

  • Exact Mass: 249.147726857g/mol
  • Monoisotopic Mass: 249.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 56.2Ų

N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6525-0192-2μmol
N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide
2034453-87-5
2μmol
$85.5 2023-09-08
Life Chemicals
F6525-0192-5μmol
N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide
2034453-87-5
5μmol
$94.5 2023-09-08
Life Chemicals
F6525-0192-1mg
N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide
2034453-87-5
1mg
$81.0 2023-09-08
Life Chemicals
F6525-0192-2mg
N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide
2034453-87-5
2mg
$88.5 2023-09-08
Life Chemicals
F6525-0192-3mg
N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide
2034453-87-5
3mg
$94.5 2023-09-08
Life Chemicals
F6525-0192-4mg
N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide
2034453-87-5
4mg
$99.0 2023-09-08
Life Chemicals
F6525-0192-5mg
N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide
2034453-87-5
5mg
$103.5 2023-09-08

Additional information on N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide

Recent Advances in the Study of N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide (CAS: 2034453-87-5)

The compound N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide (CAS: 2034453-87-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique cyclopenta[c]pyrazole core and oxolane-3-carboxamide moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes for N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide, highlighting its efficient production through a multi-step process involving cyclization and amide bond formation. The study also reported on the compound's stability under physiological conditions, which is a critical factor for its potential use as a drug candidate. Furthermore, the research team identified key structural features that contribute to its binding affinity with target proteins, providing a foundation for future structure-activity relationship (SAR) studies.

In another recent investigation, researchers evaluated the biological activity of N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide in vitro and in vivo. The compound demonstrated promising inhibitory effects on a specific kinase implicated in inflammatory diseases, with IC50 values in the nanomolar range. These findings were corroborated by molecular docking studies, which revealed that the compound interacts with the kinase's active site through hydrogen bonding and hydrophobic interactions. The study, published in Bioorganic & Medicinal Chemistry Letters, suggests that this molecule could serve as a lead compound for the development of novel anti-inflammatory agents.

Additionally, a 2024 preprint article on bioRxiv reported the potential of N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide in oncology. The researchers found that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with mutations in the PI3K/AKT/mTOR pathway. Mechanistic studies indicated that the compound induces apoptosis via mitochondrial dysfunction and ROS generation. These results underscore the compound's versatility and its potential as a multi-targeted therapeutic agent.

Despite these promising findings, challenges remain in the development of N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide as a clinical candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the current body of research provides a strong rationale for continued investigation into this compound's therapeutic potential. Future directions may include the exploration of prodrug strategies, formulation optimization, and combination therapies to enhance its efficacy and safety profile.

In conclusion, N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)oxolane-3-carboxamide (CAS: 2034453-87-5) represents a promising scaffold for drug discovery, with applications spanning inflammatory diseases and oncology. The recent studies highlighted in this brief demonstrate its potential as a versatile and potent therapeutic agent, warranting further research to unlock its full clinical potential.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.